3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-ylmethylamino)-2-methylbenzoic acid
• InChI: InChI=1S/C17H17NO4/c1-11-13(17(19)20)3-2-4-14(11)18-10-12-5-6-15-16(9-12)22-8-7-21-15/h2-6,9,18H,7-8,10H2,1H3,(H,19,20)
• InChI Key: QKGYIWRDVROKAN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1NCC2=CC3=C(C=C2)OCCO3)C(=O)O

Description

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid, also known as DMMDA-2, is a synthetic compound that belongs to the class of phenethylamines. It is a potent psychedelic drug that has gained attention in the scientific community due to its unique chemical structure and potential therapeutic benefits.

Mechanism of Action

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid acts as a partial agonist of the serotonin 5-HT2A receptor, which is responsible for regulating mood, perception, and cognition. It binds to the receptor and activates it, leading to an increase in serotonin levels in the brain. This increase in serotonin levels is believed to be responsible for the psychoactive effects of 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has been shown to have a range of biochemical and physiological effects. It increases the release of serotonin in the brain, leading to altered perception, mood, and cognition. It also increases heart rate, blood pressure, and body temperature. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has been shown to have a low toxicity profile, and there have been no reported cases of overdose or toxicity.

Advantages and Limitations for Lab Experiments

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has several advantages for lab experiments, including its potent psychoactive effects, low toxicity profile, and unique chemical structure. However, it also has several limitations, including its challenging synthesis method and the need for advanced knowledge in organic chemistry. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid is also a controlled substance in many countries, which limits its availability for research purposes.

Future Directions

There are several future directions for research on 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid. One potential area of research is its potential therapeutic benefits in treating mental health disorders. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid may also be investigated for its potential use in neuroscience research, particularly in studying the brain's serotonin system and its role in mental health. Additionally, further research may be conducted to better understand the mechanism of action of 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid and its biochemical and physiological effects.

Synthesis Methods

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid can be synthesized through a multistep process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with methylamine and 2-bromo-4-methylbenzoic acid. The final product is obtained through purification and crystallization techniques. The synthesis of 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid is challenging due to the complexity of the chemical structure, and it requires advanced knowledge in organic chemistry.

Scientific Research Applications

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has been studied for its potential therapeutic benefits in treating various mental health disorders, such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has been shown to have a positive impact on mood, cognition, and perception. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has also been investigated for its potential use in neuroscience research, particularly in studying the brain's serotonin system and its role in mental health.